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Compound of Interest

Compound Name: Kynuramine dihydrobromide

Cat. No.: B1602503 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical component of laboratory safety and

operational excellence. This guide provides detailed, step-by-step procedures for the proper

disposal of Kynuramine dihydrobromide, a fluorescent substrate and probe of plasma amine

oxidase. While generally not classified as a hazardous substance, adherence to proper

disposal protocols is essential to maintain a safe laboratory environment and ensure regulatory

compliance.

Chemical and Safety Data Overview
To facilitate safe handling and disposal, key data for Kynuramine dihydrobromide are

summarized below. It is important to note that while it is not classified as hazardous under

Regulation (EC) No. 1272/2008, institutional and local regulations should always be consulted.
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Property Value Source

Molecular Formula C₉H₁₂N₂O · 2HBr [1][2]

Molecular Weight 326.03 g/mol [1][2]

CAS Number 304-47-2 [1][2]

Appearance Crystalline solid [3][4]

Solubility Water: 50 mg/mL [3][4]

Storage Temperature -20°C [3][4][5]

Hazard Classification

Not a hazardous substance or

mixture according to

Regulation (EC) No.

1272/2008

[6]

Experimental Protocols: Disposal Procedures
The following protocols outline the recommended step-by-step procedures for the disposal of

Kynuramine dihydrobromide in a laboratory setting. These are based on general best

practices for non-hazardous chemical waste disposal.

Protocol 1: Disposal of Solid Kynuramine Dihydrobromide

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, gloves, and a lab coat.

Segregation: Confirm that the Kynuramine dihydrobromide waste is not mixed with any

hazardous materials. If it is, it must be treated as hazardous waste.

Consult Institutional Guidelines: Prior to disposal, consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines on the disposal of non-

hazardous solid chemical waste.

Packaging:

Place the solid Kynuramine dihydrobromide waste in a clearly labeled, sealed container.
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The label should include the chemical name ("Kynuramine dihydrobromide"), the

amount, and a statement that it is "non-hazardous waste."

Disposal: Following institutional guidelines, the sealed container may be placed in the

regular laboratory trash. Do not leave chemical containers in open trash cans where they

could be mistaken for hazardous waste.

Protocol 2: Disposal of Kynuramine Dihydrobromide Solutions

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Segregation: Ensure the Kynuramine dihydrobromide solution is not contaminated with

hazardous solvents or other regulated chemicals.

Consult Institutional Guidelines: Check with your institution's EHS department for their policy

on the drain disposal of non-hazardous, water-soluble chemicals.

Dilution and Neutralization (if applicable):

If permitted by your institution, dilute small quantities of the aqueous Kynuramine
dihydrobromide solution with at least 20 parts water.

Given that it is a dihydrobromide salt, the solution may be slightly acidic. If required by

your institution's guidelines, neutralize the solution to a pH between 6 and 8.

Drain Disposal:

If drain disposal is permitted, slowly pour the diluted (and neutralized, if necessary)

solution down the drain with a copious amount of running water.

This helps to ensure that the concentration of the chemical in the wastewater system is

negligible.

Protocol 3: Disposal of Empty Kynuramine Dihydrobromide Containers

Decontamination:
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Triple rinse the empty container with a suitable solvent (e.g., water).

Collect the rinsate and dispose of it as described in Protocol 2.

Defacing:

Completely remove or deface the original chemical label on the container.

This prevents confusion and ensures the container is not mistaken for one containing a

hazardous substance.

Disposal: The clean, defaced container can typically be disposed of in the regular trash or

recycling, in accordance with your institution's policies.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Kynuramine dihydrobromide.
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Kynuramine Dihydrobromide Disposal Workflow
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Caption: Decision workflow for the disposal of Kynuramine dihydrobromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1602503?utm_src=pdf-body-img
https://www.benchchem.com/product/b1602503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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